2-cyano-N'-[(E)-4,4,4-trifluoro-3-oxo-1-(trifluoromethyl)butylidene]acetohydrazide

• IUPAC Name: 2-cyano-N-[(E)-(1,1,1,5,5,5-hexafluoro-4-oxopentan-2-ylidene)amino]acetamide
• InChI: InChI=1S/C8H5F6N3O2/c9-7(10,11)4(3-5(18)8(12,13)14)16-17-6(19)1-2-15/h1,3H2,(H,17,19)/b16-4+
• InChI Key: HQKDNFHOTSKGTA-AYSLTRBKSA-N
• Canonical SMILES: C(C#N)C(=O)NN=C(CC(=O)C(F)(F)F)C(F)(F)F
• Isomeric SMILES: C(C#N)C(=O)N/N=C(\CC(=O)C(F)(F)F)/C(F)(F)F
• Molecular Formula: C8H5F6N3O2
• Molecular Weight: 289.13 g/mol

Description

2-cyano-N'-[(E)-4,4,4-trifluoro-3-oxo-1-(trifluoromethyl)butylidene]acetohydrazide is a useful research compound. Its molecular formula is C8H5F6N3O2 and its molecular weight is 289.137. The purity is usually 95%.
BenchChem offers high-quality 2-cyano-N'-[(E)-4,4,4-trifluoro-3-oxo-1-(trifluoromethyl)butylidene]acetohydrazide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-cyano-N'-[(E)-4,4,4-trifluoro-3-oxo-1-(trifluoromethyl)butylidene]acetohydrazide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Utility in Synthesis of Novel Heterocycles

Cyanoacetohydrazides, closely related to the compound , have been utilized in the synthesis of novel heterocycles and spirooxoindoles. These syntheses involve the condensation of isatin with cyanoaceto-hydrazide, followed by reactions with various reagents, showcasing the versatility of cyanoacetohydrazides in heterocyclic chemistry (Mahmoud et al., 2013).

Antimicrobial Activity

Compounds derived from cyanoacetohydrazides have demonstrated antimicrobial properties. For instance, novel dithiolane, thiophene, coumarin, and 2-pyridone derivatives synthesized from these precursors have been evaluated for their antimicrobial activity, suggesting potential in the development of new antimicrobial agents (Mahmoud et al., 2017).

Catalytic Activity in Oxidation Reactions

Manganese(II) complexes involving NNO donor hydrazone ligands derived from cyanoacetohydrazides have been investigated for their catalytic activity in olefin oxidation. These complexes offer insights into the design of catalysts for industrial applications (Bikas et al., 2017).

Corrosion Inhibition

Cyanoacetohydrazide derivatives have also been studied as corrosion inhibitors for metals. For example, a derivative has been used as an effective corrosion inhibitor for galvanized steel and stainless steel in acidic solutions, indicating its potential for protecting metal surfaces in corrosive environments (Gaber, 2021).

Synthesis of Fluorinated Compounds

The intramolecular cyclization of ethyl 2-cyano-4,4,4-trifluoro-3-(arylamino)but-2-enoate derivatives, which share structural motifs with the compound of interest, has led to the formation of a new series of substituted (trifluoromethyl)quinoline-3-carbonitrile derivatives. This method showcases the compound's utility in synthesizing fluorinated quinolines, important in medicinal chemistry (Darehkordi et al., 2018).